N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide

• IUPAC Name: N-[3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H20N2O5/c1-15-6-7-18(12-16(15)2)22(26)14-30-21-5-3-4-19(13-21)24-23(27)17-8-10-20(11-9-17)25(28)29/h3-13H,14H2,1-2H3,(H,24,27)
• InChI Key: QVUCOESJJWWVII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide, also known as DMOG, is a chemical compound that has gained significant attention in scientific research due to its ability to inhibit the activity of prolyl hydroxylase enzymes. This inhibition leads to the stabilization of hypoxia-inducible factor (HIF), a transcription factor that plays a crucial role in the cellular response to low oxygen levels. DMOG has been used in various studies to investigate the role of HIF in different physiological and pathological conditions.

Mechanism of Action

N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide inhibits the activity of prolyl hydroxylase enzymes, which are responsible for the hydroxylation of proline residues in HIF. Hydroxylation of proline residues leads to the degradation of HIF by the von Hippel-Lindau (VHL) protein, which targets HIF for ubiquitination and proteasomal degradation. Inhibition of prolyl hydroxylase enzymes by this compound leads to the stabilization of HIF and its translocation to the nucleus, where it binds to hypoxia response elements (HREs) in the promoter regions of target genes and activates their transcription.
Biochemical and Physiological Effects:
This compound-induced HIF activation has been shown to have various biochemical and physiological effects. It has been shown to induce angiogenesis by upregulating the expression of vascular endothelial growth factor (VEGF) and other pro-angiogenic factors. This compound has also been shown to modulate the immune response by regulating the expression of cytokines and chemokines. In addition, this compound has been shown to improve glucose metabolism by upregulating the expression of glucose transporters and glycolytic enzymes.

Advantages and Limitations for Lab Experiments

N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide has several advantages for lab experiments, including its high potency and specificity for prolyl hydroxylase enzymes. It is also relatively stable and easy to handle. However, this compound has some limitations, including its potential toxicity and off-target effects. It is important to use appropriate controls and dosages when using this compound in lab experiments.

Future Directions

There are several future directions for research involving N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide. One area of interest is the development of more potent and selective prolyl hydroxylase inhibitors for therapeutic applications. Another area of interest is the investigation of the role of HIF in different diseases and the potential therapeutic applications of HIF activation. Additionally, the use of this compound in combination with other drugs or therapies for the treatment of various diseases warrants further investigation.

Scientific Research Applications

N-{3-[2-(3,4-dimethylphenyl)-2-oxoethoxy]phenyl}-4-nitrobenzamide has been widely used in scientific research to investigate the role of HIF in various physiological and pathological conditions. It has been shown to induce HIF stabilization and activation in different cell types, including cancer cells, cardiac cells, and neuronal cells. This compound has been used to study the role of HIF in angiogenesis, inflammation, and metabolism. It has also been used to investigate the potential therapeutic applications of HIF activation in different diseases, including cancer, ischemic heart disease, and neurodegenerative disorders.